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Introduction

ARA290, also known as Cibinetide, is a synthetic 11-amino acid peptide derived from the
structure of human erythropoietin (EPO).[1][2] It has been engineered to selectively activate the
innate repair receptor (IRR) without stimulating erythropoiesis, thereby avoiding the
hematopoietic side effects associated with EPO.[1][2][3] ARA290 has demonstrated tissue-
protective, anti-inflammatory, and neurotrophic properties in a variety of preclinical and clinical
studies, making it a compound of significant interest for research in neuropathy, inflammation,
and tissue injury.[4][5][6]

These application notes provide detailed protocols for the preparation and administration of
ARA290 in common laboratory settings, along with summaries of its mechanism of action and
relevant quantitative data from published studies.

Mechanism of Action

ARA290 exerts its biological effects by binding to the Innate Repair Receptor (IRR), a
heterodimer of the erythropoietin receptor (EPOR) and the -common receptor (CD131).[1][2]
This receptor complex is typically upregulated in tissues under stress from injury, inflammation,
or metabolic imbalance.[3] Activation of the IRR by ARA290 initiates a cascade of intracellular
signaling pathways that collectively promote cellular survival, reduce inflammation, and
facilitate tissue repair.[3][5]
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Signaling Pathways
The primary signaling cascades activated by ARA290 include:

o JAK2/STAT3/STATS5 Pathway: This pathway is crucial for mediating the anti-apoptotic and
pro-survival effects of ARA290.

o PI3K/Akt Pathway: Activation of this pathway contributes to cell survival, proliferation, and
growth.

o NF-kB Pathway Inhibition: ARA290 has been shown to suppress the activation of the pro-
inflammatory transcription factor NF-kB, leading to a reduction in the expression of
inflammatory cytokines such as TNF-a, IL-13, and IL-6.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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